Cas no 1503006-01-6 (5-Bromo-6-methylpyrazine-2-carboxylic acid)

• Product Name: 5-Bromo-6-methylpyrazine-2-carboxylic acid
• CAS No: 1503006-01-6
• MF: C₆H₅BrN₂O₂
• MW: 217.020100355148
• CID: 4701240
• Update Time: 2023-08-15

5-Bromo-6-methylpyrazine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-bromo-6-methylpyrazine-2-carboxylic acid
• 5-Bromo-6-methylpyrazine-2-carboxylic acid

• Inchi： 1S/C6H5BrN2O2/c1-3-5(7)8-2-4(9-3)6(10)11/h2H,1H3,(H,10,11)
• InChI Key： PZWAATVHCHSRAG-UHFFFAOYSA-N
• SMILES： BrC1C(C)=NC(C(=O)O)=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 165
• Topological Polar Surface Area: 63.1